2-Bromo-4,6-difluorobenzoic acid
Cat. No. B1338445
CAS RN:
651026-99-2
M. Wt: 237 g/mol
InChI Key: GKYHVDQTGWPNBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
2-Bromo-4,6-difluorobenzoic acid is an organic compound that holds significant prominence in scientific research . It serves as a crucial intermediate in the synthesis of various organic compounds and finds frequent utilization in laboratory experiments .
Synthesis Analysis
The synthesis of 2-Bromo-4,5-difluorobenzoic acid was achieved from difluorophthalic anhydride by either using a Losen rearrangement or the Barton bromodecarboxylation reaction . Another method involves the reaction of 4-Bromo-2,6-difluorobenzoic acid with potassium carbonate .Molecular Structure Analysis
The molecular formula of 2-Bromo-4,6-difluorobenzoic acid is C7H3BrF2O2 . Its average mass is 236.998 Da and its monoisotopic mass is 235.928436 Da .Chemical Reactions Analysis
2-Bromo-4,6-difluorobenzoic acid is used in the synthesis of 3-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one . It is also used in the preparation of boron-containing anti-fungal agents .Physical And Chemical Properties Analysis
2-Bromo-4,6-difluorobenzoic acid has a density of 1.9±0.1 g/cm³ . Its boiling point is 271.7±40.0 °C at 760 mmHg . The compound is soluble in water and methanol .Scientific Research Applications
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Synthesis of Organic Compounds
- Field : Organic Chemistry
- Application : 2-Bromo-4,6-difluorobenzoic acid is used as an intermediate in the synthesis of various organic compounds .
- Method : The specific method of application would depend on the particular organic compound being synthesized. Generally, it involves reactions under controlled conditions with other organic compounds .
- Results : The outcome is the production of a variety of organic compounds, which can be used in further research or in the production of various products .
-
Enzyme Kinetics Studies
- Field : Biochemistry
- Application : 2-Bromo-4,6-difluorobenzoic acid aids in enzyme kinetics studies .
- Method : This involves using the compound in reactions with enzymes under controlled conditions, and measuring the rate of reaction .
- Results : The results of these studies can provide valuable information about the behavior of enzymes, which can be used in the development of drugs and in understanding biological processes .
-
Synthesis of Peptides and Proteins
- Field : Biochemistry
- Application : 2-Bromo-4,6-difluorobenzoic acid contributes to the synthesis of peptides and proteins .
- Method : This typically involves reactions with amino acids or other peptides under controlled conditions .
- Results : The outcome is the production of peptides and proteins, which can be used in further research or in the production of various products .
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Synthesis of Biaryl Intermediates
- Field : Organic Chemistry
- Application : 2-Bromo-4,6-difluorobenzoic acid may be used in the synthesis of biaryl intermediates by palladium-mediated coupling with various aryl boronic acids .
- Method : This involves reactions under controlled conditions with aryl boronic acids .
- Results : The outcome is the production of biaryl intermediates, which can be used in further research or in the production of various products .
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Synthesis of Dibenzo[b,f]thiepin-10(11H)-one Derivatives
- Field : Organic Chemistry
- Application : 2-Bromo-4,6-difluorobenzoic acid is used in the synthesis of 3-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one and 2-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one .
- Method : This typically involves reactions with other organic compounds under controlled conditions .
- Results : The outcome is the production of dibenzo[b,f]thiepin-10(11H)-one derivatives, which can be used in further research or in the production of various products .
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Preparation of Boron-Containing Anti-Fungal Agents
- Field : Medicinal Chemistry
- Application : 2-Bromo-4,6-difluorobenzoic acid is also used in the preparation of boron-containing anti-fungal agents, in the treatment of onychomycosis .
- Method : This involves reactions with boron-containing compounds under controlled conditions .
- Results : The outcome is the production of boron-containing anti-fungal agents, which can be used in the treatment of onychomycosis .
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Synthesis of 3-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one and 2-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one
- Field : Organic Chemistry
- Application : 2-Bromo-4,6-difluorobenzoic acid is used in the synthesis of 3-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one and 2-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one .
- Method : This typically involves reactions with other organic compounds under controlled conditions .
- Results : The outcome is the production of these specific dibenzo[b,f]thiepin-10(11H)-one derivatives, which can be used in further research or in the production of various products .
-
Synthesis of 2-((2-carboxy-5-fluorophenyl)amino)-3-methoxybenzoic acid and 2-bromo-4-fluorobenzamide
- Field : Organic Chemistry
- Application : 2-Bromo-4,6-difluorobenzoic acid is used in the synthesis of 2-((2-carboxy-5-fluorophenyl)amino)-3-methoxybenzoic acid and 2-bromo-4-fluorobenzamide .
- Method : This typically involves reactions with other organic compounds under controlled conditions .
- Results : The outcome is the production of these specific compounds, which can be used in further research or in the production of various products .
Safety And Hazards
properties
IUPAC Name |
2-bromo-4,6-difluorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrF2O2/c8-4-1-3(9)2-5(10)6(4)7(11)12/h1-2H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKYHVDQTGWPNBP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)C(=O)O)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrF2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10456973 |
Source
|
| Record name | Benzoic acid, 2-bromo-4,6-difluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10456973 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4,6-difluorobenzoic acid | |
CAS RN |
651026-99-2 |
Source
|
| Record name | Benzoic acid, 2-bromo-4,6-difluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10456973 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-4,6-difluorobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
1
Citations
To demonstrate the superiority of modern organometallic methods, the inexpensive starting material 1,3‐difluorobenzene has been selectively converted into the three benzoic acids …
Number of citations: 22
chemistry-europe.onlinelibrary.wiley.com
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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